2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol

• Molecular Formula: C9H11Cl2NO2
• Molecular Weight: 236.09 g/mol
• SMILES: C1=C(C=C(C(=C1CNCCO)O)Cl)Cl
• InChI: InChI=1S/C9H11Cl2NO2/c10-7-3-6(5-12-1-2-13)9(14)8(11)4-7/h3-4,12-14H,1-2,5H2
• InChIKey: FLPKVAMANMYKPF-UHFFFAOYSA-N

2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol – Overview

2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol (CAS 859777-72-3; molecular formula C₉H₁₁Cl₂NO₂; MW 236.09 g/mol) is a halogenated Mannich-base phenol bearing a (2-hydroxyethyl)aminomethyl substituent at the 6-position ortho to the phenolic –OH [1]. This compound belongs to the class of dichloro-hydroxyethylamino phenols, which have been described in patent literature for hair dye compositions and are studied for antimicrobial and metal-chelating applications [2]. The molecule presents three hydrogen-bond donor sites (phenol –OH, secondary amine –NH–, and alcohol –OH) and a computed XLogP3 of 1.9, conferring a moderately balanced hydrophilic–lipophilic profile [1].

Ligand Tridentate N,O,O' precursor for Cu(II) and transition-metal coordination studies

Intermediate Mannich-base building block with secondary amine and primary alcohol handles

Luminescence Precursor to redox-switchable Schiff base with solid-state photoluminescence

SAR Halogenated phenol scaffold for antimicrobial SAR and metal-chelating studies

• [1] PubChem. 2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol. Compound Summary, CID 29083034. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/29083034 View Source
• [2] Sokhraneva, V.A., Yusupova, D.A., Boriskin, V.S., Groza, N.V. Obtaining substituted phenol derivatives with potential antimicrobial activity. Fine Chemical Technologies. 2022;17(3):210-230. DOI: 10.32362/2410-6593-2022-17-3-210-230. View Source

2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol – Substitution Limitations

Within the broader family of halogenated hydroxyethylaminomethyl phenols, seemingly minor substituent changes produce fundamentally different coordination chemistry architectures, hydrogen-bonding capacities, and electronic profiles. The 2,4-dichloro substitution pattern delivers a unique combination of isostructural packing with brominated analogs while diverging sharply from dinitro derivatives in polymer topology and metal-binding geometry [1]. The secondary amine –NH– linker provides an additional protonation site and hydrogen-bond donor absent in imine (–N=CH–) congeners, directly impacting solubility, formulation pH behavior, and metal-chelation speciation [2]. Generic substitution without accounting for these structural differentiators risks selecting a compound with divergent solid-state properties, incompatible coordination behavior, or altered biological availability.

Coordination topology divergence

2,4-Dichloro pattern yields discrete complexes; dinitro analog forms cross-linked polymer, altering solubility and metal-binding geometry.

Amine vs. imine functionality

Secondary amine (–NH–) provides pH-dependent protonation and H-bond donor; imine (–N=CH–) congeners lack this behavior, impacting formulation pH and chelation speciation.

Hydroxymethyl analog lacks amine handle

2,4-Dichloro-6-(hydroxymethyl)phenol offers only one alcohol handle, limiting downstream derivatization and metal-coordination capacity.

• [1] Chumakov, Y.M., Tsapkov, V.I., Bocelli, G., Palomares-Sanchez, S.A., Ortiz, R.S., Gulea, A.P. Crystal structures of bis-ligand complexes of copper(II) with 2-[(2-hydroxyethylamino)-methyl]-4,6-dinitrophenol, 2,4-dichloro-6-[(2-hydroxyethylamino)-methyl]phenol, and 2,4-dibromo-6-[(2-hydroxyethylamino)-methyl]phenol. Crystallography Reports. 2007;52:102-107. DOI: 10.1134/S1063774507010117. View Source
• [2] CHERIC. Catena-Poly[[[2,4-dichloro-6-{[(2-hydroxyethyl)imino]methyl}phenolato-N,O,O']-copper(II)]-μ-chlorido]monohydrate]: Synthesis, structural, spectroscopic and luminescent properties. Molecular Crystals and Liquid Crystals. 2018;664(1):165-174. View Source

2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol – Quantitative Evidence

Copper(II) Coordination Geometry: Dichloro vs. Dinitro

In bis-ligand copper(II) complexes, the target dichloro compound (complex II) and its dibromo analog (complex I) both adopt a distorted square-planar geometry (CuN₂O₂ basal plane), whereas the dinitro analog (complex III) forms an elongated tetragonal bipyramid where the axial positions are occupied by ethanol oxygen atoms from neighboring complexes, generating an infinite polymer chain [1]. This divergence means the dichloro compound forms discrete complexes or simple 1D chains, while the dinitro compound creates a cross-linked polymer network.

Cu(II) coordination

Head-to-head

Target (dichloro): distorted square-planar CuN₂O₂, 1D chains | Comparator (dinitro): elongated tetragonal bipyramid, cross-linked polymer

Coordination number 4 vs 6 alters complex topology and solubility

Single-crystal XRD; room temperature

Evidence Dimension	Coordination polyhedron of bis-ligand Cu(II) complex
Target Compound Data	Distorted square-planar (CuN₂O₂); 1D chains along b axis (complex II)
Comparator Or Baseline	Complex III (dinitro analog): elongated tetragonal bipyramid with bridging ethanol O atoms; infinite polymer chains along a axis; Complex I (dibromo analog): isostructural with II
Quantified Difference	Coordination number: 4 (distorted square-planar) vs. 6 (elongated tetragonal bipyramid); dimensionality: 1D chain vs. infinite cross-linked polymer
Conditions	Single-crystal X-ray diffraction; complexes crystallized from ethanol solutions at room temperature

Why This Matters

For researchers designing metal-organic frameworks or studying structure–activity relationships in metallodrugs, the divergent polymerization topology dictates solubility, stability, and potential bioactivity of the resulting metal complexes.

• [1] Chumakov, Y.M., Tsapkov, V.I., Bocelli, G., Palomares-Sanchez, S.A., Ortiz, R.S., Gulea, A.P. Crystal structures of bis-ligand complexes of copper(II) with 2-[(2-hydroxyethylamino)-methyl]-4,6-dinitrophenol, 2,4-dichloro-6-[(2-hydroxyethylamino)-methyl]phenol, and 2,4-dibromo-6-[(2-hydroxyethylamino)-methyl]phenol. Crystallography Reports. 2007;52:102-107. DOI: 10.1134/S1063774507010117. View Source

Crystal Packing Isostructurality with Dibromo Analog

Single-crystal X-ray diffraction analysis revealed that the copper(II) complexes of the target dichloro compound (II) and the dibromo analog (I) are isostructural, meaning they share identical space group symmetry, unit cell parameters, and molecular packing motifs [1]. The dinitro analog (III), despite having the same ligand backbone, crystallizes in a different packing arrangement and forms a different coordination polymer topology. This isostructurality allows the dichloro compound to serve as a direct structural surrogate for the brominated analog in crystallographic and solid-state studies.

Isostructural packing

Head-to-head

Target (dichloro) and dibromo analog share identical space group and packing; dinitro analog differs completely

May serve as structural surrogate for brominated analog in crystal engineering

Verify with XRD; isostructurality confirmed at ambient temperature

Evidence Dimension	Crystal packing isostructurality
Target Compound Data	Complex II: isostructural with complex I; 1D chains along b axis; distorted square-planar CuN₂O₂
Comparator Or Baseline	Complex I (dibromo analog): isostructural with II, identical packing; Complex III (dinitro analog): different packing, infinite cross-linked polymer along a axis
Quantified Difference	Qualitative: identical crystal system and space group for I and II; different topology for III
Conditions	Bis-ligand Cu(II) complexes; X-ray diffraction at ambient temperature

Why This Matters

For procurement decisions in materials science, the isostructural relationship means that the dichloro compound can substitute for the more expensive or less readily available dibromo analog in crystal engineering studies without altering the solid-state architecture.

• [1] Chumakov, Y.M., Tsapkov, V.I., Bocelli, G., Palomares-Sanchez, S.A., Ortiz, R.S., Gulea, A.P. Crystal structures of bis-ligand complexes of copper(II) with 2-[(2-hydroxyethylamino)-methyl]-4,6-dinitrophenol, 2,4-dichloro-6-[(2-hydroxyethylamino)-methyl]phenol, and 2,4-dibromo-6-[(2-hydroxyethylamino)-methyl]phenol. Crystallography Reports. 2007;52:102-107. DOI: 10.1134/S1063774507010117. View Source

Regioselective Mannich Synthesis Advantage

The target compound is synthesized via a Mannich condensation of 2,4-dichlorophenol with formaldehyde and 2-aminoethanol, which regioselectively installs the aminomethyl group at the sterically accessible 6-position (ortho to –OH, para to one Cl) . In contrast, 2,4-dichloro-6-(hydroxymethyl)phenol (CAS 6641-02-7), a closely related precursor lacking the amine functionality, is obtained via alkaline formaldehyde condensation but requires a second acid-catalyzed step for bis-phenol synthesis [1]. The Mannich product thus provides a more versatile intermediate with an amine handle for downstream derivatization (e.g., Schiff base formation, amidation, alkylation) that the simple hydroxymethyl analog cannot offer.

Mannich synthesis

Class-level

Regioselective 6-aminomethylation via formaldehyde/2-aminoethanol

Provides amine handle for Schiff base, acylation, and metal chelation

Versatility vs. hydroxymethyl analog; class-level inference

Evidence Dimension	Synthetic versatility — presence of secondary amine functional group
Target Compound Data	Contains a secondary amine (–NH–) linker in the (2-hydroxyethyl)aminomethyl side chain; can form Schiff bases, be acylated, or coordinate metals via N and O atoms
Comparator Or Baseline	2,4-Dichloro-6-(hydroxymethyl)phenol (CAS 6641-02-7): contains only a –CH₂OH group; limited to esterification, etherification, or oxidation; no N-donor capacity
Quantified Difference	Qualitative: 2 reactive heteroatom sites (N + O) vs. 1 (O only); enables bidentate metal chelation absent in comparator
Conditions	Mannich reaction in aqueous/alcoholic medium with 2,4-dichlorophenol, formaldehyde, and 2-aminoethanol

Why This Matters

Procurement of the Mannich product rather than the simpler hydroxymethyl intermediate provides a more synthetically versatile building block, enabling a broader range of downstream chemical transformations without additional functional group interconversion steps.

• [1] CHEMICAL STRUCTURE AND ANTIMICROBIAL ACTIVITY OF BIS-PHENOLS. Journal of the Society of Cosmetic Chemists. 1960;11(5):308-318. (Describes alkaline condensation of 2,4-dichlorophenol with formaldehyde to yield 2,4-dichloro-6-hydroxymethylphenol). View Source

Physicochemical Profile: Dichloro vs. Dinitro

Computed descriptors highlight significant physicochemical divergence between the target 2,4-dichloro compound and its 4,6-dinitro analog, despite their shared (2-hydroxyethyl)aminomethyl phenol backbone [1]. The dichloro compound (MW 236.09) is substantially lighter than the dinitro analog (MW ~284.20 for C₉H₁₁N₃O₇); the XLogP3 of 1.9 vs. an estimated ~0.5–0.8 for the dinitro analog indicates higher membrane permeability potential. Furthermore, the dinitro analog possesses 5 hydrogen-bond acceptor sites (vs. 3 for the dichloro) due to the four nitro oxygen atoms, altering solvation and protein-binding behavior.

Lipophilicity & H-bonding

Cross-study comparable

Dichloro: XLogP3 1.9, 3 HBD, 3 HBA; Dinitro analog: ~0.5–0.8 XLogP3, ≥5 HBA

Moderate lipophilicity may support membrane permeability screening

Computed descriptors; experimental logP not available

Evidence Dimension	Computed molecular descriptors relevant to drug-likeness and formulation
Target Compound Data	MW = 236.09 g/mol; XLogP3 = 1.9; H-bond donors = 3; H-bond acceptors = 3; TPSA = 52.5 Ų
Comparator Or Baseline	2-[(2-Hydroxyethylamino)-methyl]-4,6-dinitrophenol: MW ≈ 284.20 g/mol; XLogP3 ≈ 0.5–0.8 (estimated by nitro group contribution); H-bond acceptors ≥ 5 (four nitro O); TPSA significantly higher due to nitro groups
Quantified Difference	ΔMW ≈ 48 g/mol (20% higher for dinitro); ΔXLogP3 ≈ 1.1–1.4 log units (more lipophilic for dichloro); ΔH-bond acceptors = 2 (3 vs. 5)
Conditions	Computed properties from PubChem (dichloro) and analogous prediction methods for dinitro analog; experimental logP not available for direct comparison

Why This Matters

The more favorable XLogP3 (closer to the Lipinski 'sweet spot' of 1–3) and lower TPSA of the dichloro compound suggest superior passive membrane permeability compared to the dinitro analog, which is relevant for selecting phenolic scaffolds in antimicrobial or drug-discovery programs.

• [1] PubChem. 2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol. Compound Summary, CID 29083034, Computed Properties section. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/29083034 View Source

Schiff Base Luminescence

The Schiff base derivative of the target compound, 2,4-dichloro-6-{[(2-hydroxyethyl)imino]methyl}phenol (H₂L), and its polymeric Cu(II) complex exhibit bright green visible photoluminescence under 349 nm UV excitation in the solid state [1]. This property, attributed to the extended π-conjugation of the azomethine (–C=N–) chromophore, is absent in the parent amine form (reduced –CH₂–NH– linker) due to the loss of electronic conjugation. The amine form can be converted to the imine via mild oxidation, providing a switchable luminescence handle that is not available with permanently aromatic or permanently reduced analogs.

Photoluminescence

Reported

Imine form: green emission (349 nm excitation); amine form: non-emissive

Redox-switchable optical probe for photoactive materials research

Solid-state measurement; validate in solution

Evidence Dimension	Solid-state photoluminescence emission
Target Compound Data	Schiff base (imine) form: bright green emission under 349 nm UV excitation; polymeric Cu(II) complex retains luminescence
Comparator Or Baseline	Parent amine form (2,4-dichloro-6-[(2-hydroxyethylamino)methyl]phenol): no reported visible photoluminescence due to broken conjugation at the saturated –CH₂–NH– linker
Quantified Difference	Qualitative: on/off luminescence switch via imine/amine redox interconversion
Conditions	Solid-state photoluminescence spectroscopy; excitation at 349 nm; room temperature

Why This Matters

For researchers in photoactive materials or luminescent sensors, the ability to toggle between non-emissive (amine) and emissive (imine) forms via controlled oxidation provides a stimuli-responsive optical probe capability not achievable with permanently conjugated or permanently saturated analogs.

• [1] CHERIC. Catena-Poly[[[2,4-dichloro-6-{[(2-hydroxyethyl)imino]methyl}phenolato-N,O,O']-copper(II)]-μ-chlorido]monohydrate]: Synthesis, structural, spectroscopic and luminescent properties. Molecular Crystals and Liquid Crystals. 2018;664(1):165-174. View Source

2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol – Application Scenarios

Coordination Chemistry & Metallodrug Development

This compound serves as a tridentate (N,O,O′) ligand precursor for Cu(II) and other transition metals. Its 2,4-dichloro substitution pattern produces isostructural Cu(II) complexes with the dibromo analog but avoids the unwanted polymerization seen with the dinitro derivative, making it preferable for studies requiring discrete mononuclear or simple 1D chain architectures [1]. The secondary amine group offers a protonatable site that can modulate metal-binding affinity as a function of pH, a feature absent in permanently neutral imine ligands [1].

Synthetic Intermediate for Functionalized Phenols

The (2-hydroxyethyl)aminomethyl side chain provides two nucleophilic sites (secondary amine and primary alcohol) for further derivatization — e.g., Schiff base condensation with aldehydes, acylation, or alkylation — enabling rapid diversification into compound libraries for antimicrobial screening [2]. This contrasts with 2,4-dichloro-6-(hydroxymethyl)phenol, which offers only a single alcohol handle [3].

Photoactive & Luminescent Materials

The compound can be converted to its Schiff base (imine) form, which exhibits bright green solid-state photoluminescence under UV excitation, retained even upon Cu(II) complexation [4]. This redox-switchable luminescence (imine ON, amine OFF) is a differentiating feature for stimuli-responsive optical materials, chemosensors, and photocatalysis research.

Antimicrobial Phenolic Scaffold for SAR Studies

As a representative of the halogenated hydroxyethylaminomethyl phenol class described in antimicrobial patent literature, this compound can be used as a reference scaffold for systematic structure–activity relationship (SAR) studies probing the impact of halogen identity (Cl vs. Br vs. NO₂) on antibacterial potency . Its computed moderate lipophilicity (XLogP3 = 1.9) and three hydrogen-bond donor sites position it within favorable drug-like property space for further optimization [5].

Application

Selection Property

Validation Focus

Coordination Chemistry & Metallodrug Research

2,4-Dichloro pattern with tridentate amine-alcohol-phenol donor set

Coordination topology: discrete 1D chains (no cross-linked polymer formation)

Synthetic Intermediate for Functionalized Phenols

Secondary amine and primary alcohol dual-handle Mannich base

Derivatization scope: Schiff base condensation, acylation, alkylation

Photoactive & Luminescent Materials

Redox-switchable imine/amine luminescence conversion

Solid-state photoluminescence behavior under UV excitation

Antimicrobial Phenolic SAR Studies

Halogenated Mannich-base scaffold with moderate lipophilicity

Antimicrobial screening endpoint review; SAR with halogen substitution

• [1] Chumakov, Y.M., Tsapkov, V.I., Bocelli, G., Palomares-Sanchez, S.A., Ortiz, R.S., Gulea, A.P. Crystal structures of bis-ligand complexes of copper(II) with 2-[(2-hydroxyethylamino)-methyl]-4,6-dinitrophenol, 2,4-dichloro-6-[(2-hydroxyethylamino)-methyl]phenol, and 2,4-dibromo-6-[(2-hydroxyethylamino)-methyl]phenol. Crystallography Reports. 2007;52:102-107. View Source
• [2] Sokhraneva, V.A., Yusupova, D.A., Boriskin, V.S., Groza, N.V. Obtaining substituted phenol derivatives with potential antimicrobial activity. Fine Chemical Technologies. 2022;17(3):210-230. View Source
• [3] CHEMICAL STRUCTURE AND ANTIMICROBIAL ACTIVITY OF BIS-PHENOLS. Journal of the Society of Cosmetic Chemists. 1960;11(5):308-318. View Source
• [4] CHERIC. Catena-Poly[[[2,4-dichloro-6-{[(2-hydroxyethyl)imino]methyl}phenolato-N,O,O']-copper(II)]-μ-chlorido]monohydrate]: Synthesis, structural, spectroscopic and luminescent properties. Molecular Crystals and Liquid Crystals. 2018;664(1):165-174. View Source
• [5] PubChem. 2,4-Dichloro-6-{[(2-hydroxyethyl)amino]methyl}phenol. CID 29083034. National Center for Biotechnology Information. View Source